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Compound of Interest

Compound Name: Sodium iodide | 131

Cat. No.: B1214201

For researchers, scientists, and professionals in drug development, the safe handling of
radioactive materials is paramount. This guide provides essential safety and logistical
information for working with Sodium lodide 1-131, a crucial component in various research and
therapeutic applications. Adherence to these protocols is critical to minimize radiation exposure

and prevent contamination.

Personal Protective Equipment (PPE)

When handling Sodium lodide 1-131, a comprehensive array of personal protective equipment
is mandatory to ensure personal safety and prevent the spread of radioactive contamination.
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PPE Component

Specification

Purpose

Two pairs of disposable,

To prevent skin contact and
absorption of radioactive

material. The outer pair should

Gloves ) )
impervious gloves.[1][2][3] be changed frequently,
especially if contamination is
suspected.[1]
Standard laboratory coat.[2][4] To protect personal clothing
Lab Coat

[5]

from contamination.

Eye Protection

Safety glasses or goggles.[4]
[51[6]

To shield the eyes from
splashes of radioactive

solutions.

Dosimetry Badges

Body and ring badges.[5]

To monitor and record
radiation dose received by the

handler.

Respiratory Protection

Personal respirator with a
radionuclide cartridge or a
Self-Contained Breathing

Apparatus (SCBA).[6]

Required in situations with a
risk of inhaling volatile 1-131,

such as during a spill.[6]

Shoe Covers

Disposable shoe covers.[7]

To prevent the spread of
contamination outside of the

designated work area.

Operational and Disposal Plans

Safe operational practices and proper waste disposal are critical to maintaining a safe

laboratory environment when working with [-131.

Operational Protocols:

All work involving Sodium lodide 1-131 must be conducted in designated and properly equipped

areas to minimize exposure and prevent the release of radioactive material.
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Activity Level Handling Environment
> 1.0 mCi (open bench) Thyroid bioassay required.[2]
> 10 mCi (in exhaust hood) Thyroid bioassay required.[2]

] ] o Immediate contact with Radiation Safety and
> 2 MBq (spill or skin contamination) ) o
subsequent thyroid monitoring is necessary.[1]

> 200 MBg and < 20,000 MBq All work must be performed in a glovebox.[1]

Work should always be performed in a fume hood with a charcoal filter to capture any volatile
iodine.[4] It is also recommended to work over plastic-backed absorbent paper to contain any
potential spills.[5]

Disposal Plan:

Radioactive waste must be segregated and disposed of according to strict protocols to prevent
environmental contamination and exposure to the public.
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Waste Type Disposal Procedure

(e.g., gloves, absorbent paper, contaminated
vials) - Place in a designated, labeled, and
shielded radioactive waste container.[7][8] -
Solid Waste Waste from therapy patients may require
storage for decay before disposal with regular
trash, after being monitored to ensure it has

reached background radiation levels.[8][9]

- Generally, pouring measurable quantities of
radioactive material down the drain is not
permitted.[5] - For patients treated with 1-131,
bodily fluids are a primary source of

Liquid Waste contamination. Toilets should be flushed twice
after use.[3][10] - In a laboratory setting, liquid
waste should be collected in a designated,
labeled, and shielded container for decay-in-

storage or professional disposal.

(e.g., needles, pipettes) - Place in a designated
Sharps ) ) )
sharps container for radioactive waste.

Emergency Procedures: Responding to a Sodium
lodide 1-131 Spill

In the event of a spill, a swift and organized response is crucial to contain the contamination
and ensure the safety of all personnel. The following workflow outlines the necessary steps for
managing a radioactive spill.
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Immediate Actions

SPILL OCCURS

Notify persons in the area.

Confine the spill: Cover with absorbent paper. ‘

.

Prevent Spread: Limit movement of personnel. ‘

Personnel Decontamination Assessment

Yy

Remove contaminated clothing. ‘

’ Assess Severity: Minor vs. Major Spill. }

inor Major

Minor Spill Response Major Spill Response

Flush contaminated skin with lukewarm water and mild soap. ‘ ’ Clean up using disposable gloves and absorbent paper. ‘

.

Place contaminated materials in a labeled radioactive waste bag. ‘ DO NOT attempt to clean up.

’ Survey the area, hands, and shoes for contamination.

CLEAR THE AREA: Evacuate all non-essential personnel. ‘

SHIELD the source if possible without further contamination. ‘

: '

Report the incident to the Radiation Safety Officer (RSO). ‘ ’

SECURE THE AREA: Lock or secure the room to prevent entry. ‘

'

’ CALL FOR HELP: Notify the RSO immediately. ‘

Click to download full resolution via product page

Caption: Workflow for responding to a radioactive spill.
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Personnel Decontamination:

If personal contamination occurs, immediate action is required:

Remove any contaminated clothing.

Flush the affected skin area with lukewarm water and a mild soap.[11]

If contamination persists, inducing perspiration by covering the area with plastic may help,
followed by another washing.[11]

All incidents of personal contamination must be reported to the Radiation Safety Officer.

By strictly adhering to these safety protocols, researchers and scientists can confidently and
safely work with Sodium lodide 1-131, advancing scientific knowledge while ensuring the well-
being of themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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